Cas no 2641-90-9 (1-Octanamine, N,N-dioctyl-, nitrate)

• Product Name: 1-Octanamine, N,N-dioctyl-, nitrate
• CAS No: 2641-90-9
• MF: C₂₄H₅₂N₂O₃
• MW: 416.681287765503
• CID: 1427561
• PubChem ID: 12444413
• Update Time: 2025-04-20

1-Octanamine, N,N-dioctyl-, nitrate Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, N,N-dioctyl-, nitrate
• N,N-dioctyloctan-1-amine,nitric acid
• 2641-90-9
• Nitric acid--N,N-dioctyloctan-1-amine (1/1)
• SCHEMBL11311996
• tri-n-octylamine nitrate
• DTXSID50498498

• Inchi： 1S/C24H51N.HNO3/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;2-1(3)4/h4-24H2,1-3H3;(H,2,3,4)
• InChI Key： DDURGSPOJBUJPY-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].N(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 416.39806
• Monoisotopic Mass: 416.39779352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.61